Cas no 562866-47-1 (2-{[1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-{[1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one
• CAS No: 562866-47-1
• MF: C₁₃H₁₄FN₅O₂S
• MW: 323.345963954926
• CID: 5446959
• PubChem ID: 858883
• Update Time: 2025-05-26

2-{[1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-fluorophenyl)tetrazol-5-yl]sulfanyl-1-morpholin-4-ylethanone
• AKOS024479637
• 2-((1-(2-fluorophenyl)-1H-tetrazol-5-yl)thio)-1-morpholinoethanone
• 2-{[1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one
• 562866-47-1
• VU0507864-1
• F3040-4322
• 2-[[1-(2-Fluorophenyl)-1H-tetrazol-5-yl]thio]-1-(4-morpholinyl)ethanone

• Inchi： 1S/C13H14FN5O2S/c14-10-3-1-2-4-11(10)19-13(15-16-17-19)22-9-12(20)18-5-7-21-8-6-18/h1-4H,5-9H2
• InChI Key： ADNPATPOZVNQFU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CSC1N(C2=CC=CC=C2F)N=NN=1

Computed Properties

• Exact Mass: 323.08522404g/mol
• Monoisotopic Mass: 323.08522404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.9±60.0 °C(Predicted)
• pka: -0.23±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-{[1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one

Comprehensive Analysis of 2-{[1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one (CAS No. 562866-47-1): Properties, Applications, and Research Insights

In the realm of specialized organic compounds, 2-{[1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one (CAS No. 562866-47-1) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its fluorophenyl and tetrazole moieties linked via a sulfanyl bridge to a morpholine-based ketone, has garnered attention in pharmaceutical and materials science research. Its molecular architecture suggests versatility in interactions, making it a candidate for drug discovery and advanced material design.

The tetrazole ring, a nitrogen-rich heterocycle, is a key structural component contributing to the compound's stability and reactivity. Tetrazoles are known for their bioisosteric properties, often serving as substitutes for carboxylic acids in medicinal chemistry. The presence of the 2-fluorophenyl group further enhances the molecule's ability to participate in hydrophobic interactions and hydrogen bonding, which are critical for binding to biological targets. Meanwhile, the morpholine ring adds solubility and conformational flexibility, traits highly valued in drug development.

Recent trends in scientific literature highlight a growing interest in sulfanyl-linked compounds like CAS No. 562866-47-1, particularly in the context of kinase inhibition and antimicrobial agents. Researchers are exploring its potential as a scaffold for designing inhibitors targeting specific enzymes involved in inflammatory pathways. Additionally, its structural motifs align with current AI-driven drug discovery initiatives, where machine learning models predict novel bioactive molecules. This intersection of traditional synthesis and computational chemistry underscores the compound's relevance in modern research.

From a synthetic perspective, the preparation of 2-{[1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Optimizing these processes is a focal point for chemists aiming to improve yield and purity—a topic frequently searched in academic and industrial forums. The compound's spectroscopic properties (e.g., NMR, IR) are also widely discussed, as they aid in characterization and quality control during production.

Beyond pharmaceuticals, CAS No. 562866-47-1 has potential applications in agrochemicals and functional materials. Its fluorinated and heterocyclic components may contribute to the development of novel pesticides or coatings with enhanced durability. Environmental considerations, such as biodegradability and toxicity, are critical factors being evaluated in ongoing studies, reflecting the broader societal emphasis on green chemistry.

In conclusion, 2-{[1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one represents a compelling case study in the intersection of structural complexity and functional versatility. Its exploration aligns with global research priorities, including personalized medicine and sustainable innovation, making it a subject of enduring scientific and industrial relevance.